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CAS No.: 13215-88-8

Cat. No.: B145869

Get Quote

Executive Summary
Megastigmatrienone D (often categorized within the "Tabanone" isomer complex) is a C13-

norisoprenoid responsible for the characteristic dried-fruit, tobacco, and spicy notes in high-

value absolutes. While ubiquitous in Nicotiana tabacum extracts, its presence in floral

absolutes like Osmanthus fragrans serves as a critical biomarker for authenticity and quality

grading.

This guide establishes concentration benchmarks for Megastigmatrienone D across

commercial essential oils, detailing the analytical protocols required to resolve its four primary

stereoisomers. Experimental data indicates that Tobacco Absolute remains the primary

commercial source (up to 150 ppm for specific isomers), while Osmanthus Absolute offers a

distinct, high-value alternative profile (approx. 1100–1600 ppm total megastigmatrienone

content).
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Megastigmatrienone (C13H18O) is not a single entity but a complex of four key isomers

resulting from the oxidative degradation of carotenoids (specifically

-carotene). In commercial analysis, these are often designated as Isomers A, B, C, and D (or
1–4) based on elution order on polar GC columns.

Target Analyte: Megastigmatrienone D Chemical Name: Megastigma-4,6,8-trien-3-one (and

related geometric isomers) Odor Profile: Sweet, spicy, tobacco-like, dried fruit.

Biosynthetic Pathway
The formation of Megastigmatrienone D is a non-enzymatic photo-oxidation or thermal

degradation process occurring during the curing or processing of plant material.
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Figure 1: Simplified biosynthetic pathway from Beta-Carotene to the Megastigmatrienone

complex.[1]

Comparative Benchmarks: Concentration Data
The following data aggregates experimental findings from commercial Certificates of Analysis

(CoA) and peer-reviewed chromatographic studies. Note that "Megastigmatrienone D" is

rarely quantified in isolation in standard commercial specs; it is usually part of the total isomer

count.

Table 1: Concentration Ranges in Key Matrices[2][3]
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Source
Material

Product Type
Total
Megastigmatri
enones (ppm)

Isomer D
Specificity

Key Reference

Tobacco

(Nicotiana

tabacum)

Absolute

(Bulgarian/Greek

)

50 – 250 ppm
High (approx.

30% of total)
[1, 2]

Osmanthus

(Osmanthus

fragrans)

Absolute (Gold-

Orange)

1,100 – 1,600

ppm (0.11–

0.16%)

Moderate [3, 4]

Boronia (Boronia

megastigma)
Absolute Trace (< 10 ppm) Low [5]

Aged Spirits

(Cognac/Rum)
Distillate

0.002 – 0.04

ppm

Trace

(Background)
[6]

Application Scientist Insight: While Osmanthus appears to have a higher total percentage by

weight (0.16%), the olfactory impact in Tobacco is more pronounced due to the lack of

competing floral ionones. In Osmanthus, the megastigmatrienones serve as a fixative

backbone to the volatile

-decalactone (peach note).

Analytical Methodology: Validated Protocol
To accurately benchmark Megastigmatrienone D, standard GC-MS methods often fail to

resolve the four isomers, leading to co-elution. The following protocol uses a polar column and

SIM mode for precise quantification.
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Figure 2: Workflow for the resolution and quantification of Megastigmatrienone isomers.
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1. Sample Preparation:

Weigh 100 mg of Absolute into a 10 mL volumetric flask.

Add 100 µL of Internal Standard solution (100 ppm 2-nonanone or deuterated analogue).

Dilute to volume with HPLC-grade Hexane.

Critical Step: Vortex for 30 seconds and filter through a 0.22 µm PTFE syringe filter to

remove waxes common in absolutes.

2. Gas Chromatography (GC) Conditions:

System: Agilent 7890B / 5977B MSD (or equivalent).

Column: DB-WAX UI (60m x 0.25mm x 0.25µm). Note: Non-polar columns (DB-5) often fail

to separate Isomer C and D.

Carrier Gas: Helium @ 1.2 mL/min (Constant Flow).

Oven Ramp:

50°C (hold 2 min)

Rate 5°C/min to 230°C

Hold 10 min.

3. Mass Spectrometry (MS) Settings:

Mode: SIM (Selected Ion Monitoring).[1][2][3]

Target Ions:

Quant Ion: 190 (Molecular Ion).

Qualifier Ions: 175 (M-15), 147, 91.

Dwell Time: 50 ms per ion.

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 8 Tech Support

https://pdf.benchchem.com/1609/A_Comparative_Analysis_of_Megastigmatrienone_A_in_Different_Tobacco_Varieties.pdf
https://pubmed.ncbi.nlm.nih.gov/24528661/
https://www.researchgate.net/publication/260216879_Quantitative_solid_phase_microextraction_-_Gas_chromatography_mass_spectrometry_analysis_of_five_megastigmatrienone_isomers_in_aged_wine
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b145869?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Isomer Identification Guide
On a DB-WAX column, the elution order typically follows:

Isomer A: Megastigma-4,7(E),9-trien-3-one[4][5]

Isomer B: Megastigma-4,6(Z),8(Z)-trien-3-one[4]

Isomer C: Megastigma-4,6(Z),8(E)-trien-3-one[4]

Isomer D: Megastigma-4,6(E),8(E)-trien-3-one (Target Analyte)

Note: Isomer D is thermodynamically the most stable and often the most abundant in heat-

treated extracts.

Interpretation of Results for R&D
Authenticity Screening
The ratio of isomers is a fingerprint.

Natural Tobacco: Shows all four isomers, often with D being dominant (approx 30-40% of the

total complex) [2].

Synthetic Adulteration: Often contains only one or two isomers (usually the easiest to

synthesize, trans-trans), or a racemic mixture not found in nature.

Formulation Impact
High Concentration (Tobacco Abs): Use for "masculine," leather, and woody fragrances. The

Megastigmatrienone D here provides the "dry" texture.

Medium Concentration (Osmanthus Abs): Use for fruity-floral accords.[6] The molecule acts

as a bridge between the lactones (peach) and the ionones (violet).
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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